Methyl 4-(4-bromophenyl)-1,6-dimethyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate

• IUPAC Name: methyl 6-(4-bromophenyl)-3,4-dimethyl-2-sulfanylidene-1,6-dihydropyrimidine-5-carboxylate
• InChI: InChI=1S/C14H15BrN2O2S/c1-8-11(13(18)19-3)12(16-14(20)17(8)2)9-4-6-10(15)7-5-9/h4-7,12H,1-3H3,(H,16,20)
• InChI Key: YOJMYHSNVSARRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=S)N1C)C2=CC=C(C=C2)Br)C(=O)OC
• Molecular Formula: C14H15BrN2O2S
• Molecular Weight: 355.25 g/mol
• CAS No.: 367907-48-0

Description

Methyl 4-(4-bromophenyl)-1,6-dimethyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate is a useful research compound. Its molecular formula is C14H15BrN2O2S and its molecular weight is 355.25g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Methyl 4-(4-bromophenyl)-1,6-dimethyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate and similar compounds are synthesized using methods like the Biginelli reaction. These methods often involve solvent-free conditions and microwave irradiation, indicating a trend towards more efficient and environmentally friendly synthesis techniques (Ning Pan, Wenwen Zhang, & Qingjian Liu, 2009).
• Research on the molecular structure and conformational analysis of such compounds, including x-ray crystal structure analysis and density functional theory (DFT) calculations, provides insights into their structural and electronic characteristics. These studies reveal the quasi-boat conformation of the heterocyclic ring and the formation of both R- and S- enantiomers (H. Memarian et al., 2013).

Synthesis Applications and Reactions

• Various reactions of similar 2-oxo(thioxo)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid derivatives have been investigated, highlighting the versatility of these compounds in chemical synthesis. The study of methylation, acylation, and the synthesis of pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines expands the potential applications of these compounds in synthetic chemistry (C. Kappe & P. Roschger, 1989).
• The synthesis and spectroscopic analysis of dihydropyrimidines, including their crystal structure analysis, contribute to the understanding of their properties and potential applications in various fields (N. Begum & D. E. Vasundhara, 2009).

Biological Activities and Applications

• Some dihydropyrimidines, including similar compounds, have been tested for their anti-hypertensive activity. This suggests potential medical applications and the importance of understanding their structure-activity relationship (Kulbhushan Rana, B. Kaur, & B. Kumar, 2004).
• The antimicrobial evaluation of novel 2-(Hydroxyimino)-dihydropyrimidine-5-carboxylic acids, including compounds synthesized from similar pyrimidine derivatives, indicates significant to moderate antibacterial activity and promising antifungal activity. This highlights their potential use in pharmaceuticals and antimicrobial research (R. Shastri, 2019).